Cas no 897387-50-7 (2,4(1H,3H)-Pyrimidinedione, 5-[[(phenylmethyl)amino]methyl]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-[[(phenylmethyl)amino]methyl]-
• CAS No: 897387-50-7
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 1944027
• PubChem ID: 11622748
• Update Time: 2025-04-21

2,4(1H,3H)-Pyrimidinedione, 5-[[(phenylmethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-[[(phenylmethyl)amino]methyl]-
• 5-(benzylaminomethyl)uracil
• DA-38487
• 897387-50-7

• Inchi： 1S/C12H13N3O2/c16-11-10(8-14-12(17)15-11)7-13-6-9-4-2-1-3-5-9/h1-5,8,13H,6-7H2,(H2,14,15,16,17)
• InChI Key： KLBRHONMLXOHOM-UHFFFAOYSA-N
• SMILES： O=C1C(=CNC(N1)=O)CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.100776666Da
• Monoisotopic Mass: 231.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70.2Ų